(E)-N-(3,4-dichlorobenzyl)-3-(3-quinolinyl)-2-propenamide
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Description
(E)-N-(3,4-dichlorobenzyl)-3-(3-quinolinyl)-2-propenamide is a useful research compound. Its molecular formula is C19H14Cl2N2O and its molecular weight is 357.23. The purity is usually 95%.
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Scientific Research Applications
Photophysical Properties and Applications
Research on metal-carbon σ bonds in ortho-metalated complexes, involving similar structural motifs to (E)-N-(3,4-dichlorobenzyl)-3-(3-quinolinyl)-2-propenamide, reveals significant photophysical effects. These complexes, characterized by absorption and emission spectroscopies, exhibit metal-to-ligand charge-transfer (MLCT) transitions, demonstrating potential applications in photophysical and photochemical devices. The study of such complexes could lead to advancements in light-emitting materials and sensors (S. Sprouse, K. King, P. Spellane, R. Watts, 1984).
Heterocyclic Chemistry and Drug Design
The synthesis and reactions of S-triazolothiadiazinyl and S-triazolothiadiazo-Lylquinoxalines, which share a structural resemblance with this compound, underline the importance of heterocyclic compounds in medicinal chemistry. These compounds are pivotal in the development of novel pharmaceutical agents, showcasing the potential of this compound in drug discovery and design (O. S. Moustafa, 2000).
Material Science and Coordination Chemistry
The synthesis of 4-aminoquinoline analogues and their platinum(II) complexes as new antileishmanial and antitubercular agents highlights the role of quinoline derivatives in coordination chemistry and their potential applications in developing materials with biological activity. Such studies suggest the utility of this compound in creating new materials with specific biological or chemical properties (A. M. Carmo et al., 2011).
Synthesis and Chemical Reactivity
Investigations into the synthesis of some benzo[h]quinoline derivatives and their testing on cultured murine lymphoblastic leukaemia cells, although showing no cytotoxicity, highlight the significance of synthetic routes and chemical reactivity studies in understanding and harnessing the potential of complex compounds like this compound for various applications, including medicinal chemistry (Y. Janin, E. Bisagni, D. Carrez, 1993).
Properties
IUPAC Name |
(E)-N-[(3,4-dichlorophenyl)methyl]-3-quinolin-3-ylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14Cl2N2O/c20-16-7-5-14(10-17(16)21)12-23-19(24)8-6-13-9-15-3-1-2-4-18(15)22-11-13/h1-11H,12H2,(H,23,24)/b8-6+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLSXOOUNCYOLBV-SOFGYWHQSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C=N2)C=CC(=O)NCC3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C=C(C=N2)/C=C/C(=O)NCC3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14Cl2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.